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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a core resource on the fundamental properties and

applications of hyperpolarized Xenon-129 (¹²⁹Xe). Hyperpolarized ¹²⁹Xe is a non-radioactive,

non-invasive contrast agent that is revolutionizing preclinical and clinical research, particularly

in the field of pulmonary medicine.[1][2][3][4] Its unique physical and chemical properties allow

for the direct visualization and quantification of gas exchange and lung function with

unprecedented detail.[5][6][7] This guide provides a thorough overview of its core properties,

production methodologies, and key experimental protocols, with a focus on its application in

magnetic resonance imaging (MRI) and spectroscopy.

Fundamental Properties of Xenon-129
Xenon-129 is a stable, naturally occurring isotope of xenon with a natural abundance of 26.4%.

[2][8][9] Its nucleus possesses a spin of 1/2, making it suitable for nuclear magnetic resonance

(NMR) applications.[2][6][10] In its natural state, the nuclear spin polarization of ¹²⁹Xe is

extremely low, resulting in a weak NMR signal. However, through a process called

hyperpolarization, the nuclear spin polarization can be increased by several orders of

magnitude (10⁴ to 10⁵-fold), dramatically enhancing the detectable MRI signal.[1][11][12][13]

The large, deformable electron cloud of the xenon atom makes its nuclear spin highly sensitive

to its local molecular environment.[7] This sensitivity manifests as a wide range of chemical

shifts in the NMR spectrum, allowing researchers to distinguish ¹²⁹Xe in different biological

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1251204?utm_src=pdf-interest
https://www.benchchem.com/product/b1251204?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8478785/
https://en.wikipedia.org/wiki/Xenon_gas_MRI
https://www.researchgate.net/publication/387004175_Clinical_Applications_of_Hyperpolarised_Xenon-129_MRI
https://www.emjreviews.com/flagship-journal/article/editors-pick-clinical-applications-of-hyperpolarised-xenon-129-mri-j190123/
https://www.mdpi.com/2075-4418/15/4/474
https://pmc.ncbi.nlm.nih.gov/articles/PMC7933823/
https://publications.ersnet.org/content/erj/55/2/1901987
https://www.benchchem.com/product/b1251204?utm_src=pdf-body
https://www.benchchem.com/product/b1251204?utm_src=pdf-body
https://en.wikipedia.org/wiki/Xenon_gas_MRI
https://www.buyisotope.com/xenon-129-isotope.php
https://www.britannica.com/science/xenon
https://en.wikipedia.org/wiki/Xenon_gas_MRI
https://pmc.ncbi.nlm.nih.gov/articles/PMC7933823/
https://www.chemlin.org/isotope/xenon-129
https://pmc.ncbi.nlm.nih.gov/articles/PMC8478785/
https://pubs.acs.org/doi/10.1021/acs.accounts.6b00309
https://pmc.ncbi.nlm.nih.gov/articles/PMC5475410/
https://www.mdpi.com/1422-0067/25/3/1939
https://publications.ersnet.org/content/erj/55/2/1901987
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compartments, such as the gas phase in the lungs, dissolved in the lung tissue (interstitium

and plasma), and bound to red blood cells.[5][7][14][15]

Quantitative Data Summary
The following tables summarize the key quantitative properties of Xenon-129 and its

hyperpolarized state.

Table 1: Nuclear and Physical Properties of Xenon-129

Property Value Reference

Natural Abundance 26.4% [2][8][9]

Atomic Mass 128.9047795 amu [16]

Nuclear Spin (I) 1/2 [2][6][10]

Gyromagnetic Ratio (γ) -11.78 MHz/T [2]

Magnetic Moment (μ/μN) -0.777976 [16]

Table 2: T1 Relaxation Times of Hyperpolarized ¹²⁹Xe in Various Environments
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Environment Magnetic Field T1 Relaxation Time Reference

Solid State (77 K)

Field-independent

above a few hundred

gauss

≈ 2.4 hours [17]

Gas Phase (pure

Xenon, low field)
Low Field 4.59 hours [17]

Gas Phase (in air,

room temp)
Low Field

≈ 10 seconds (due to

O₂)
[17]

Red Blood Cells 2.35 T 4.5 ± 1 s [18]

Blood Plasma 2.35 T 9.6 ± 2 s [18]

Saline Solution Not specified > 60 s [19]

Rat Brain Tissue (in

vivo)
9.4 T

18 ± 1 s (oxygenated),

22 ± 2 s

(deoxygenated)

[20]

Table 3: Chemical Shifts of Hyperpolarized ¹²⁹Xe in Biological Compartments (Relative to Gas

Phase at 0 ppm)

Compartment Chemical Shift (ppm) Reference

Lung Tissue/Plasma ~197 ppm [15][21]

Red Blood Cells (RBC)
~210-217 ppm (oxygenation

dependent)
[15][21][22]

Intralipid Suspension 194.5 ppm [19]

Production of Hyperpolarized Xenon-129: Spin-
Exchange Optical Pumping (SEOP)
The most common method for hyperpolarizing ¹²⁹Xe is Spin-Exchange Optical Pumping

(SEOP).[1][23][24] This is a two-step process that efficiently transfers angular momentum from

photons to the ¹²⁹Xe nuclei.
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Optical Pumping of Alkali Metal Vapor: Circularly polarized laser light is used to excite and

polarize the valence electrons of an alkali metal vapor, typically Rubidium (Rb).[1][24][25]

Spin Exchange: The polarized alkali metal atoms collide with ¹²⁹Xe atoms. During these

collisions, the polarization is transferred from the alkali metal electrons to the ¹²⁹Xe nuclei via

hyperfine interactions.[1][24][26]

The hyperpolarized ¹²⁹Xe gas is then typically collected, often by cryogenically freezing it to

separate it from the buffer gases used in the process.[1]

Step 1: Optical Pumping Step 2: Spin Exchange Collection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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